Cas no 2172002-32-1 (1-3-(aminomethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-ylpropan-2-ol)

• Product Name: 1-3-(aminomethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-ylpropan-2-ol
• CAS No: 2172002-32-1
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 5807422
• PubChem ID: 165571672
• Update Time: 2025-10-29

1-3-(aminomethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-[3-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl]propan-2-ol
• 3-(Aminomethyl)-6,7-dihydro-α-methylpyrazolo[1,5-a]pyrazine-5(4H)-ethanol
• 1-3-(aminomethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-ylpropan-2-ol
• 2172002-32-1
• EN300-1613229

• Inchi： 1S/C10H18N4O/c1-8(15)6-13-2-3-14-10(7-13)9(4-11)5-12-14/h5,8,15H,2-4,6-7,11H2,1H3
• InChI Key： HCJCRTRZUUEHIU-UHFFFAOYSA-N
• SMILES： C12=C(CN)C=NN1CCN(CC(C)O)C2

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 67.3Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 397.3±42.0 °C(Predicted)
• pka: 14.71±0.20(Predicted)

Additional information on 1-3-(aminomethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-ylpropan-2-ol

Comprehensive Overview of 1-3-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-ylpropan-2-ol (CAS No. 2172002-32-1)

The compound 1-3-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-ylpropan-2-ol (CAS No. 2172002-32-1) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazolo[1,5-a]pyrazine core and an aminomethyl side chain, makes it a valuable candidate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting specific biological pathways, particularly in the fields of central nervous system (CNS) disorders and metabolic diseases.

In recent years, the demand for novel heterocyclic compounds like 1-3-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-ylpropan-2-ol has surged, driven by advancements in precision medicine and computational drug design. The compound's CAS No. 2172002-32-1 is frequently searched in academic databases and patent filings, reflecting its growing importance in the scientific community. Its structural complexity and functional groups, such as the propan-2-ol moiety, offer versatile reactivity, enabling its use in medicinal chemistry and bioconjugation applications.

One of the key reasons for the rising interest in this compound is its potential role in addressing neurodegenerative diseases, a hot topic in biomedical research. The pyrazolo[1,5-a]pyrazine scaffold is known for its ability to modulate neurotransmitter systems, making it a promising scaffold for G-protein-coupled receptor (GPCR) targeting. Additionally, the aminomethyl group enhances its solubility and bioavailability, critical factors in drug formulation and delivery systems.

From a synthetic chemistry perspective, CAS No. 2172002-32-1 presents intriguing challenges and opportunities. Its synthesis often involves multi-step reactions, including cyclization and functional group interconversion, which are areas of active research. The compound's stability under various conditions is also a subject of study, particularly for applications in high-throughput screening and combinatorial chemistry. These aspects make it a valuable tool for chemical biology and target identification.

Another area where 1-3-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-ylpropan-2-ol shows promise is in the development of small-molecule inhibitors. With the increasing focus on personalized therapy, researchers are exploring its potential to inhibit specific enzymes or receptors implicated in diseases like diabetes and autoimmune disorders. The compound's propan-2-ol group can be further modified to enhance its selectivity and potency, a strategy commonly employed in structure-activity relationship (SAR) studies.

In conclusion, 1-3-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-ylpropan-2-ol (CAS No. 2172002-32-1) represents a cutting-edge compound with broad applications in modern drug discovery. Its unique structural features, combined with its potential therapeutic relevance, make it a subject of intense research. As the scientific community continues to explore its capabilities, this compound is likely to play a pivotal role in advancing biopharmaceutical innovation and therapeutic development.